2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid” is an amino acid derivative. It contains a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid group .
Synthesis Analysis
The synthesis of such a compound would likely involve the protection of an amino acid with the Fmoc group, a common protecting group for amines in peptide synthesis. The Fmoc group can be removed later under mildly basic conditions .Molecular Structure Analysis
The molecular structure of this compound would include a cyclopropyl group attached to the alpha carbon of an amino acid, along with the Fmoc protecting group on the amine and a carboxylic acid group .Chemical Reactions Analysis
In terms of reactivity, the carboxylic acid group could undergo reactions such as esterification or amide formation. The Fmoc group could be removed under mildly basic conditions to reveal the free amine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure, including stereochemistry. Generally, it would be expected to have the properties of a typical amino acid derivative, with the Fmoc group increasing its size and complexity .Scientific Research Applications
Enzyme-Activated Surfactants for Carbon Nanotubes
N-Fluorenyl-9-methoxycarbonyl-protected amino acids, including compounds similar to 2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid, are utilized as surfactants for carbon nanotubes (CNTs). These surfactants facilitate the dispersion of CNTs in aqueous solutions, which is essential for various nanotechnology applications. The study by Cousins et al. (2009) demonstrates the use of these compounds in creating homogeneous nanotube dispersions under physiological conditions, highlighting their potential in biomedical and electronic applications (Cousins et al., 2009).
Synthesis of Zwitterions and Cyclopropane Derivatives
Śliwińska et al. (2007) explored the synthesis of zwitterions from cyclopropane derivatives with geminal donor and acceptor groups. This research provides insights into the chemical reactivity of cyclopropane rings and their potential applications in synthesizing new molecular structures. The findings could have implications for the development of novel compounds with unique properties for chemical synthesis and pharmaceutical applications (Śliwińska et al., 2007).
Incorporation into Peptides
The compound's protected form has been incorporated into peptides using solid-phase peptide synthesis techniques, demonstrating its utility in creating novel biologically active molecules. Paladino et al. (1993) described the asymmetric synthesis of derivatives of a new amino acid incorporating the (9H-fluoren-9-yl)methoxy]carbonyl (Fmoc) strategy, showcasing the compound's relevance in peptide chemistry and potential therapeutic applications (Paladino et al., 1993).
Corrosion Inhibition
Research on Schiff's bases, which share structural features with this compound, has shown these compounds to be effective corrosion inhibitors for mild steel in acidic environments. This application is significant for industrial processes, where corrosion resistance is crucial for maintaining the integrity of metal structures and machinery (Gupta et al., 2016).
Synthesis of Oligomers from Amino Acid Analogues
Gregar et al. (2004) utilized N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids derived from analogues of neuraminic acids for the efficient synthesis of oligomers. This research underscores the importance of such protected amino acids in the synthesis of complex biological molecules, offering potential applications in drug development and biomaterials research (Gregar et al., 2004).
Mechanism of Action
Mode of Action
The presence of the fluorenylmethyloxycarbonyl (fmoc) group suggests it may be involved in peptide synthesis .
Biochemical Pathways
Without specific knowledge of the compound’s targets, it’s challenging to determine the exact biochemical pathways it affects. Fmoc-protected amino acids are commonly used in solid-phase peptide synthesis, suggesting this compound may play a role in the synthesis of specific peptides .
Pharmacokinetics
As a research chemical, it’s crucial to conduct further studies to understand its pharmacokinetic profile .
Action Environment
The action of this compound can be influenced by various environmental factors such as temperature, pH, and the presence of other molecules. For instance, the stability of the Fmoc group can be affected by the pH of the environment .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-21(19(23)24,13-10-11-13)22-20(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBWCIRABWAINIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC1)(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1340154-82-6 |
Source
|
Record name | 2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.